(E)-3-(furan-2-yl)-N-(3-((6-methylpyridazin-3-yl)oxy)phenyl)acrylamide
Description
(E)-3-(furan-2-yl)-N-(3-((6-methylpyridazin-3-yl)oxy)phenyl)acrylamide, also known as MPAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Molecular Structure and Conformation
(E)-3-(furan-2-yl)-N-(3-((6-methylpyridazin-3-yl)oxy)phenyl)acrylamide exhibits specific molecular conformations and interactions. The study of its crystal structure reveals details about the conformation around the C=C bond and the inclination of various rings to the acrylamide mean plane, contributing to our understanding of its molecular geometry and potential reactivity (Cheng et al., 2016).
Synthesis and Biological Activity
The compound has been involved in green organic chemistry synthesis under microwave radiation and has been used in ene-reduction reactions mediated by marine and terrestrial fungi. The resulting products from these reactions exhibit an uncommon CN-bearing stereogenic center, highlighting the compound's role in enantioselective reactions (Jimenez et al., 2019).
Antimicrobial Applications
Polycyclic chalcone-containing polyacrylamides, which include structural motifs related to This compound , have shown promising activity against various tested bacteria and fungi, indicating potential antimicrobial applications (Boopathy et al., 2017).
Pharmaceutical Applications
The compound has also been explored in the context of pharmaceutical research, particularly in the design and evaluation of novel derivatives for antidepressant and antianxiety activities. This highlights its potential significance in drug development and therapeutic applications (Kumar et al., 2017).
Antiviral Properties
Moreover, a derivative of the compound, specifically (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl) acrylamide , has been identified as an inhibitor against SARS coronavirus, showcasing its potential in antiviral drug development and therapeutic applications (Lee et al., 2017).
properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[3-(6-methylpyridazin-3-yl)oxyphenyl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3/c1-13-7-10-18(21-20-13)24-16-5-2-4-14(12-16)19-17(22)9-8-15-6-3-11-23-15/h2-12H,1H3,(H,19,22)/b9-8+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQUITTLYQOABQO-CMDGGOBGSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2=CC=CC(=C2)NC(=O)C=CC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN=C(C=C1)OC2=CC=CC(=C2)NC(=O)/C=C/C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Bromo-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-ylidene]acetic acid](/img/structure/B2478326.png)
![1-[3-(trifluoromethyl)benzoyl]tetrahydro-4(1H)-pyridinone](/img/structure/B2478328.png)
![N-(2-(2,3-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxo-2H-chromene-3-carboxamide](/img/structure/B2478332.png)
![4-chloro-1-[(4-chlorophenyl)methyl]-1H-pyrazole-3-carboxylic acid](/img/structure/B2478339.png)
![3-bromo-N-[2-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)ethyl]benzamide](/img/structure/B2478343.png)
![1-(3-Chlorophenyl)-3-(4-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)urea](/img/structure/B2478346.png)
